3-((2-Chloro-6-fluorobenzyl)thio)-6-(3-methoxyphenyl)pyridazine

• IUPAC Name: 3-[(2-chloro-6-fluorophenyl)methylsulfanyl]-6-(3-methoxyphenyl)pyridazine
• InChI: InChI=1S/C18H14ClFN2OS/c1-23-13-5-2-4-12(10-13)17-8-9-18(22-21-17)24-11-14-15(19)6-3-7-16(14)20/h2-10H,11H2,1H3
• InChI Key: LAJCBVOAJJIILG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2=NN=C(C=C2)SCC3=C(C=CC=C3Cl)F
• Molecular Formula: C18H14ClFN2OS
• Molecular Weight: 360.8 g/mol

Description

3-((2-Chloro-6-fluorobenzyl)thio)-6-(3-methoxyphenyl)pyridazine is a pyridazine derivative that has gained attention in the scientific community due to its potential therapeutic applications. The compound has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and limitations for lab experiments.

Scientific Research Applications

• Synthesis and Binding to Benzodiazepine Receptors : Compounds similar to 3-((2-Chloro-6-fluorobenzyl)thio)-6-(3-methoxyphenyl)pyridazine have been synthesized and tested for their ability to bind to benzodiazepine receptors in the central and peripheral nervous system. For instance, certain derivatives showed strong binding to peripheral-type benzodiazepine receptors, suggesting potential for therapeutic applications (Barlin, Davies, Harrison, Ireland, & Willis, 1996).

• Central Nervous System Activities : These compounds have been evaluated for their central nervous system activities, particularly their capacity to interact with diazepam binding sites in brain plasma membranes. This research indicates potential pharmacological applications in modulating central nervous system functions (Barlin, Davies, & Ngu, 1988).

• Anticancer Activity : Some fluoro-substituted derivatives have shown anticancer activities. For example, a study on novel fluoro substituted benzo[b]pyran compounds exhibited anti-lung cancer activity, indicating potential for developing new anticancer agents (Hammam, El-Salam, Mohamed, & Hafez, 2005).

• Synthesis of New Derivatives with Potential Pharmacological Properties : Research has also focused on synthesizing new derivatives of related compounds and evaluating their biological activities. These activities include anti-inflammatory, analgesic, antimicrobial, and potential antiviral properties, highlighting the versatility of these compounds in medicinal chemistry (Khalifa & Abdelbaky, 2008).

• DFT Calculations and Structural Analysis : Some studies have utilized Density Functional Theory (DFT) calculations and crystal structure characterization to better understand the properties of these compounds. This type of research aids in predicting and enhancing their pharmacological potential (Sallam, Mohammed, Al-Ostoot, Sridhar, & Khanum, 2021).